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Compound of Interest

Compound Name:
4-Methyltetrahydro-2H-pyran-4-

carboxylic acid

Cat. No.: B1314418 Get Quote

Technical Guide: 4-Methyltetrahydro-2H-pyran-4-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyltetrahydro-2H-pyran-4-carboxylic acid is a heterocyclic organic compound. Its

structure, featuring a tetrahydropyran ring with a carboxylic acid and a methyl group at the 4-

position, makes it a valuable building block in medicinal chemistry and drug discovery. The

tetrahydropyran motif is a privileged scaffold in many biologically active compounds, often

conferring favorable pharmacokinetic properties such as improved solubility and metabolic

stability. This document provides a technical overview of the available information on 4-
Methyltetrahydro-2H-pyran-4-carboxylic acid, including its nomenclature, physicochemical

properties, and potential applications.

Chemical Identity and Nomenclature
The systematic IUPAC name for this compound is 4-Methyltetrahydro-2H-pyran-4-carboxylic
acid. An alternative systematic name is 4-methyloxane-4-carboxylic acid.

Synonyms:
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4-Methyl-tetrahydropyran-4-carboxylic acid

Physicochemical Properties
Quantitative data for 4-Methyltetrahydro-2H-pyran-4-carboxylic acid is summarized in the

table below. This information is primarily sourced from chemical supplier databases.

Property Value Reference

CAS Number 233276-38-5 N/A

Molecular Formula C₇H₁₂O₃ N/A

Molecular Weight 144.17 g/mol N/A

Boiling Point 256.792 °C at 760 mmHg [1]

Flash Point 105.124 °C [1]

Density 1.125 g/cm³ [1]

Purity Typically available at ≥95% [1]

Storage
Sealed in a dry environment at

room temperature.
N/A

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis of 4-
Methyltetrahydro-2H-pyran-4-carboxylic acid are not readily available in the public domain.

However, a plausible synthetic route can be inferred from the established synthesis of the

parent compound, Tetrahydro-2H-pyran-4-carboxylic acid. The key difference would be the use

of a methylated starting material.

A general conceptual workflow for its synthesis is proposed below. This is a hypothetical

pathway and would require optimization and experimental validation.

Conceptual Synthesis Workflow
A potential synthetic route could involve the alkylation of a suitable precursor followed by

hydrolysis.
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Start with a
Tetrahydropyran-4-one derivative

Alkylation at the 4-position
with a methylating agent

(e.g., Methyl iodide)

Formation of a
4-cyano-4-methyltetrahydropyran

intermediate

Acid or base-catalyzed
hydrolysis of the nitrile group

4-Methyltetrahydro-2H-pyran-4-carboxylic acid

Click to download full resolution via product page

Conceptual synthesis workflow.

Signaling Pathways and Biological Applications
Currently, there is no specific information available in published literature detailing the

involvement of 4-Methyltetrahydro-2H-pyran-4-carboxylic acid in defined signaling pathways

or its specific biological activities. Its structural similarity to other compounds used in drug

discovery suggests that it is likely utilized as a chemical building block for the synthesis of more

complex molecules with potential therapeutic applications. The carboxylic acid group can serve

as a handle for forming amide bonds, while the tetrahydropyran ring acts as a stable scaffold.

The general class of pyran-containing molecules has been investigated for a wide range of

biological activities, including but not limited to antiviral, antibacterial, and anticancer
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properties.

Logical Relationship in Drug Discovery
The following diagram illustrates the logical role of 4-Methyltetrahydro-2H-pyran-4-
carboxylic acid as a building block in a typical drug discovery and development process.

4-Methyltetrahydro-2H-pyran-4-carboxylic acid
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Role in Drug Discovery Workflow.
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Conclusion
4-Methyltetrahydro-2H-pyran-4-carboxylic acid is a commercially available compound with

well-defined physicochemical properties. While specific, detailed synthesis protocols and

biological data are not extensively documented in publicly accessible literature, its chemical

structure strongly suggests its utility as a scaffold and building block in the synthesis of novel

chemical entities for drug discovery and development. Researchers interested in utilizing this

compound would likely need to develop and optimize synthetic methodologies based on related

chemical transformations. Future studies are warranted to explore the potential biological

activities of derivatives of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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